Tert-butyl (5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)carbamate

• IUPAC Name: tert-butyl N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)carbamate
• InChI: InChI=1S/C12H20N4O2/c1-12(2,3)18-11(17)13-8-10-15-14-9-6-4-5-7-16(9)10/h4-8H2,1-3H3,(H,13,17)
• InChI Key: QDJXGWGJGGHUIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NN=C2N1CCCC2
• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol

Description

“Tert-butyl (5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)carbamate” is a compound that belongs to the class of piperazine-fused triazoles. It is a white solid with a melting point of 67–68°C. The compound is part of a focused small molecule library of 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazines, which are considered building blocks in medicinal chemistry.

Synthesis Analysis

The synthesis of this compound involves the use of commercially available nonexpensive reagents. The methods provide quick and multigram access to the target derivatives. A method for synthesizing a similar compound, 3-(trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride, has been described in a patent. This method involves several steps, including the use of ethanol and hydrazine hydrate, chlorobenzene and trifluoroacetic anhydride, and palladium/carbon.

Molecular Structure Analysis

The molecular structure of this compound includes a [1,2,4]triazolo[4,3-a]pyrazine platform. This platform is considered a “privileged structure” in medicinal chemistry, as it can provide potent ligands for numerous receptors.

Chemical Reactions Analysis

The compound is part of a series of [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials synthesized effectively by using monosubstituted tetrazine or tetrazine-based fused rings as starting materials.

Physical And Chemical Properties Analysis

The compound is a white solid with a melting point of 67–68°C. Its empirical formula is C13H21N3O2.

Scientific Research Applications

• Medicinal Chemistry

  • The compound is part of a focused small molecule library of 5,6,7,8-tetrahydro [1,2,4]triazolo- [4,3-a]pyrazines. These compounds are considered building blocks for medicinal chemistry.
  • The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.
  • The potential of further synthetic application of the library members for medicinally oriented synthesis was shown.

• Energetic Materials

  • A related compound, [1,2,4]triazolo [4,3-b] [1,2,4,5]tetrazine-based energetic material, was synthesized effectively.
  • Compound 5 exhibits excellent insensitivity toward external stimuli (IS = 43 J and FS > 360 N) and a very good calculated detonation performance (Dv = 9408 m s −1 and P = 37.8 GPa) that are comparable to the current secondary-explosive benchmark, CL-20.

• Neurokinin-3 Receptor Antagonists

  • A novel chiral N-acyl-5,6,7, (8-substituted)-tetrahydro- [1,2,4]triazolo [4,3-a]pyrazines compound is used as a selective NK-3 receptor antagonist.
  • This compound is used in therapeutic treatments.

Future Directions

The compound is part of a focused small molecule library of 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazines, which are considered building blocks in medicinal chemistry. The potential of further synthetic application of the library members for medicinally oriented synthesis was shown. This suggests that there may be future research and development involving this compound and similar structures.